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Introduction

Peptidoglycan (PG) is an essential component of the bacterial cell wall, providing structural
integrity and resistance to osmotic stress. The dynamic process of PG synthesis and
remodeling is crucial for bacterial growth, cell division, and maintaining cell shape.
Consequently, the enzymes involved in PG biosynthesis are prime targets for antibiotic
development.[1][2] Fluorescent D-amino acids (FDAAS), such as NADA-green (NBD-amino-D-
alanine), have emerged as powerful tools for in situ, real-time visualization of PG remodeling in
live bacteria.[1][3][4][5] These probes are incorporated into the PG by transpeptidases, offering
a specific and covalent label of newly synthesized material with minimal perturbation to the
cells.[1][3][6] This document provides detailed application notes and protocols for utilizing
NADA-green to study bacterial cell wall dynamics.

Principle of NADA-Green Labeling

NADA-green is a fluorescent probe consisting of a D-alanine amino acid linked to a
nitrobenzofurazan (NBD) fluorophore.[7] The D-alanine moiety is recognized and incorporated
into the peptide side chains of peptidoglycan by DD- and LD-transpeptidases during cell wall
synthesis.[3][8] This covalent incorporation allows for the direct visualization of active PG
remodeling sites. The green fluorescence of the NBD group (excitation/emission A ~450/555
nm) provides a robust signal for microscopic imaging.
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The process of NADA-green incorporation into the peptidoglycan is depicted in the following
pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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